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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 2-Methylhexanamide, a compound of interest in various research and

development applications. The focus of this document is on its molecular weight and exact

mass, presenting the data in a clear, tabular format and outlining the experimental methodology

for their determination.

Core Physicochemical Data
The accurate determination of molecular weight and exact mass is a critical first step in the

characterization of any chemical entity. These parameters are fundamental for a wide range of

applications, from reaction stoichiometry to high-resolution mass spectrometry-based screening

and analysis.

Property Value Unit

Molecular Formula C7H15NO

Molecular Weight 129.20 g/mol

Exact Mass 129.115364102 Da

Data sourced from PubChem

CID 2828737.[1]
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Experimental Protocol: Determination of Exact Mass
by Mass Spectrometry
The precise measurement of a compound's mass is typically achieved through mass

spectrometry. High-resolution mass spectrometry (HRMS) is the gold standard for determining

the exact mass, which can be used to deduce the elemental composition.

Objective: To determine the exact mass of 2-Methylhexanamide.

Methodology: Electrospray Ionization Time-of-Flight (ESI-TOF) Mass Spectrometry

Sample Preparation:

A stock solution of 2-Methylhexanamide is prepared by dissolving 1 mg of the compound

in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

The stock solution is then diluted to a final concentration of 1 µg/mL with the same solvent.

An internal calibrant with a known exact mass is added to the solution to ensure mass

accuracy.

Instrumentation:

A high-resolution time-of-flight mass spectrometer equipped with an electrospray

ionization source is used.

The instrument is calibrated according to the manufacturer's guidelines using a standard

calibration mixture.

Data Acquisition:

The prepared sample solution is infused into the ESI source at a constant flow rate (e.g., 5

µL/min).

The mass spectrometer is operated in positive ionization mode to generate the protonated

molecule [M+H]+.
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Data is acquired over a relevant mass-to-charge (m/z) range (e.g., m/z 50-500) for a

sufficient duration to obtain a high-quality mass spectrum.

Data Analysis:

The acquired mass spectrum is processed using the instrument's software.

The peak corresponding to the protonated 2-Methylhexanamide is identified.

The exact mass is determined by calculating the centroid of this peak and corrected using

the internal calibrant.

The elemental composition is confirmed by comparing the experimentally determined

exact mass with the theoretical exact mass calculated for the molecular formula

C7H15NO.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a simplified logical workflow for the initial characterization of a

chemical compound like 2-Methylhexanamide.
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Physicochemical Characterization Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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